Cas no 98476-34-7 (1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-cyano-)
98476-34-7 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-cyano-
CAS No:98476-34-7
MF:C11H6ClN3O2
MW:247.637240886688
CID:750596
PubChem ID:13654127
Update Time:2025-04-19
1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-cyano- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-cyano-
- 1-(4-chlorophenyl)-5-cyanopyrazole-4-carboxylic acid
- 98476-34-7
- DTXSID90545935
- SCHEMBL2870416
- 1-(4-chlorophenyl)-5-cyano-1h-pyrazole-4-carboxylic acid
- CHYAPGPZIQCOOA-UHFFFAOYSA-N
- 5-cyano-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid
-
- Inchi: 1S/C11H6ClN3O2/c12-7-1-3-8(4-2-7)15-10(5-13)9(6-14-15)11(16)17/h1-4,6H,(H,16,17)
- InChI Key: CHYAPGPZIQCOOA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(C#N)=C(C(=O)O)C=N1
Computed Properties
- Exact Mass: 247.0148541g/mol
- Monoisotopic Mass: 247.0148541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 78.9Ų
1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-cyano- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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